![molecular formula C17H15F2NO3 B1427430 Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate CAS No. 1381944-66-6](/img/structure/B1427430.png)
Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate
Overview
Description
“Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate” is a chemical compound with the CAS Number: 1381944-66-6 . It has a molecular weight of 319.31 and its IUPAC name is methyl 4’-[(ethylamino)carbonyl]-2,3’-difluoro[1,1’-biphenyl]-3-carboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H15F2NO3/c1-3-20-16(21)12-8-7-10(9-14(12)18)11-5-4-6-13(15(11)19)17(22)23-2/h4-9H,3H2,1-2H3,(H,20,21) . This code provides a detailed description of the molecule’s structure, including the number and arrangement of its atoms.Physical And Chemical Properties Analysis
This compound has a molecular weight of 319.31 . Its IUPAC name is methyl 4’-[(ethylamino)carbonyl]-2,3’-difluoro[1,1’-biphenyl]-3-carboxylate . The InChI code provides further details about its molecular structure .Scientific Research Applications
“Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate” is a chemical compound with the CAS Number: 1381944-66-6 and a molecular weight of 319.31 . It’s commonly used in the field of organic synthesis .
- Pharmaceutical Science : This compound is mentioned in the synthesis of European pharmacopoeial impurities A, B, C, and D of cabergoline . Cabergoline is a drug used for treatment of hyperprolactinaemic disorders and both early and advanced Parkinson’s disease . The impurities of cabergoline were synthesized using ergocryptine as a starting material . The synthesis was accomplished via two approaches, different in length and stereochemical outcome . A longer, indirect approach was realized through otherwise problematic oxidations of the 9,10-dihidrolysergol derivative, to the corresponding aldehyde and carboxylic acid . This was achieved by the use of activated DMSO and a Pinnick oxidation sequence . All four synthesized impurities are used as analytical standards in cabergoline manufacturing processes .
-
Pharmaceutical Science : This compound is mentioned in the synthesis of European pharmacopoeial impurities A, B, C, and D of cabergoline . Cabergoline is a drug used for treatment of hyperprolactinaemic disorders and both early and advanced Parkinson’s disease . The impurities of cabergoline were synthesized using ergocryptine as a starting material . The synthesis was accomplished via two approaches, different in length and stereochemical outcome . A longer, indirect approach was realized through otherwise problematic oxidations of the 9,10-dihidrolysergol derivative, to the corresponding aldehyde and carboxylic acid . This was achieved by the use of activated DMSO and a Pinnick oxidation sequence . All four synthesized impurities are used as analytical standards in cabergoline manufacturing processes .
Safety And Hazards
properties
IUPAC Name |
methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2NO3/c1-3-20-16(21)12-8-7-10(9-14(12)18)11-5-4-6-13(15(11)19)17(22)23-2/h4-9H,3H2,1-2H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAWNCHMMDLYRDZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=C(C=C1)C2=C(C(=CC=C2)C(=O)OC)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50743056 |
Source
|
| Record name | Methyl 4'-(ethylcarbamoyl)-2,3'-difluoro[1,1'-biphenyl]-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50743056 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate | |
CAS RN |
1381944-66-6 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 4′-[(ethylamino)carbonyl]-2,3′-difluoro-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1381944-66-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 4'-(ethylcarbamoyl)-2,3'-difluoro[1,1'-biphenyl]-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50743056 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzoic acid,2-[[(2,6-dioxo-3-piperidinyl)amino]carbonyl]-3-nitro-](/img/structure/B1427347.png)
![[1-(3-Chlorophenyl)-2-hydroxyethyl]carbamic acid tert-butyl ester](/img/structure/B1427351.png)
![Pyrazolo[1,5-B]pyridazine-2-carboxylic acid](/img/structure/B1427354.png)
![3,4-dihydro-2H-benzo[b][1,4,5]oxathiazepine 1,1-dioxide](/img/structure/B1427365.png)
